2-[(3,4-diethoxyphenyl)acetyl]-N-(2,5-dimethylphenyl)hydrazinecarbothioamide

• IUPAC Name: 1-[[2-(3,4-diethoxyphenyl)acetyl]amino]-3-(2,5-dimethylphenyl)thiourea
• InChI: InChI=1S/C21H27N3O3S/c1-5-26-18-10-9-16(12-19(18)27-6-2)13-20(25)23-24-21(28)22-17-11-14(3)7-8-15(17)4/h7-12H,5-6,13H2,1-4H3,(H,23,25)(H2,22,24,28)
• InChI Key: VLBWDGDVRSRRGF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CC(=O)NNC(=S)NC2=C(C=CC(=C2)C)C)OCC
• Molecular Formula: C21H27N3O3S
• Molecular Weight: 401.5 g/mol

Description

2-[(3,4-diethoxyphenyl)acetyl]-N-(2,5-dimethylphenyl)hydrazinecarbothioamide, commonly known as DEA, is a compound that has been extensively studied in the field of medicinal chemistry due to its potential as a therapeutic agent. It belongs to the class of hydrazinecarbothioamide derivatives and has been shown to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of DEA is not fully understood, but it is believed to involve modulation of various signaling pathways involved in cell growth and survival. DEA has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. Additionally, DEA has been shown to induce oxidative stress and DNA damage in cancer cells, leading to cell death.
Biochemical and Physiological Effects
In addition to its anti-cancer activity, DEA has been shown to exhibit various other biochemical and physiological effects. It has been shown to possess anti-inflammatory activity and has been studied for its potential as an anti-inflammatory agent. Additionally, DEA has been shown to exhibit antimicrobial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DEA in lab experiments is its relatively low toxicity compared to other anti-cancer agents. Additionally, DEA has been shown to exhibit activity against drug-resistant cancer cells, making it a promising candidate for further study. However, one limitation of using DEA in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in certain assays.

Future Directions

There are several potential future directions for research on DEA. One area of interest is the development of new formulations of DEA that improve its solubility and bioavailability. Additionally, further studies are needed to fully elucidate the mechanism of action of DEA and to identify potential synergistic interactions with other anti-cancer agents. Finally, the potential use of DEA in combination with other therapies, such as radiation or immunotherapy, should be explored.

Scientific Research Applications

DEA has been extensively studied for its potential as an anti-cancer agent. It has been shown to exhibit cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, DEA has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.